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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental persistence of Disperse Blue
291 against other selected disperse dyes. The information is intended to inform environmental
risk assessments and guide the selection of less persistent alternatives in research and
development settings. Disperse dyes, a class of synthetic colorants with low water solubility,
are widely used in the textile industry and can enter the environment through wastewater
effluent. Their persistence and potential for bioaccumulation are of significant concern.

Data Summary of Environmental Persistence

Quantitative data on the environmental persistence of Disperse Blue 291 is limited in publicly
accessible literature. However, based on its chemical structure as a monoazo dye, and in
conjunction with data on similar dyes, a preliminary assessment can be made. The following
table summarizes available data for Disperse Blue 291 and comparable disperse dyes. Gaps in
the data are noted and highlight the need for further experimental investigation.
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Disperse Blue C.l. Disperse C.l. Disperse C.l. Disperse
Parameter

291 Red 177 Orange 37 Yellow 54
CAS Number 56548-64-2 68133-69-7 13301-61-6 12223-85-7
Chemical Class Monoazo Dye Monoazo Dye Monoazo Dye Quinoline

Biodegradability

Estimated to be

in the order of

Estimated to be

- Data not Data not in the order of
(Half-life in hours (as a ) ]
] ) available available months (as a
sediment) nitroazobenzene o
quinoline dye)[1]
dye)[1]
Ready
Biodegradability Data not Data not Data not Data not
(e.g., OECD available available available available
301F)
Inherent
Biodegradability Data not Data not Data not Data not
(e.g., OECD available available available available
302B)
Bioaccumulation
) Data not Data not
Potential (log 4.1 (computed) ) ) 3.1 (computed)
available available
Kow)
Bioaccumulation Data not Data not Data not Data not
Factor (BCF) available available available available

Note: The half-life estimation for Disperse Blue 291 is based on its classification as a

nitroazobenzene dye, a group which has been shown to have half-lives in the order of hours in

sediment.[1] Disperse Blue 291 is a monoazo dye.[2][3] In contrast, quinoline-based dyes like

Disperse Yellow 54 are expected to be significantly more persistent.[1] The computed log Kow

value for Disperse Blue 291 suggests a potential for bioaccumulation.

Experimental Protocols

The assessment of a chemical's environmental persistence is guided by a set of standardized

experimental protocols, primarily those developed by the Organisation for Economic Co-
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operation and Development (OECD). These tests are designed to evaluate a substance's
biodegradability and its potential to bioaccumulate in organisms.

Biodegradability Testing

Biodegradability is assessed in a tiered approach, moving from stringent tests for ready
biodegradability to simulations of environmental compartments.

o Ready Biodegradability (OECD 301): These tests assess the potential for a substance to
undergo rapid and ultimate biodegradation in an aerobic aqueous medium. The Manometric
Respirometry Test (OECD 301F) is a common method.

o Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms from a source like activated sludge and incubated in a closed flask
with a device to measure oxygen consumption. Biodegradation is determined by
measuring the oxygen consumed over a 28-day period.

o Procedure for Dyes: Given the low water solubility of disperse dyes, a dispersion of the
dye is prepared. The test substance is added to the mineral medium in the respirometer
flasks, followed by the inoculum. The oxygen uptake is measured continuously. A
reference compound is run in parallel to validate the test.

o Interpretation: A substance is considered "readily biodegradable” if it reaches at least 60%
of its theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test.

 Inherent Biodegradability (OECD 302): If a substance fails to be classified as readily
biodegradable, tests for inherent biodegradability are conducted. These tests use conditions
more favorable for biodegradation. The Zahn-Wellens/EMPA Test (OECD 302B) is a relevant
example.

o Principle: The test substance is incubated with a higher concentration of microorganisms
(activated sludge) and nutrients for up to 28 days. Biodegradation is assessed by
measuring the removal of dissolved organic carbon (DOC).

o Procedure for Dyes: The dye is added to the test medium with the activated sludge.
Samples are taken at regular intervals, filtered, and the DOC of the filtrate is measured.
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o Interpretation: A removal of DOC greater than 70% indicates inherent, ultimate
biodegradability. A removal of over 20% indicates inherent, primary biodegradability.

Bioaccumulation Potential Testing

The potential for a substance to accumulate in living organisms is a critical aspect of its
environmental risk profile.

» Partition Coefficient (n-octanol/water) (OECD 107 & 117): The octanol-water partition
coefficient (Kow) is a key indicator of a substance's hydrophobicity and its tendency to
partition into the fatty tissues of organisms.

o Principle: The Shake Flask Method (OECD 107) involves dissolving the substance in a
mixture of n-octanol and water and measuring its concentration in each phase after
equilibrium is reached. The HPLC Method (OECD 117) estimates the log Kow based on
the retention time of the substance on a reverse-phase HPLC column.

o Procedure for Dyes: For the shake flask method, a known amount of the dye is added to a
mixture of n-octanol and water, shaken until equilibrium is reached, and the phases are
separated. The concentration of the dye in each phase is then determined using a suitable
analytical method (e.g., UV-Vis spectrophotometry or HPLC).

o Interpretation: A higher log Kow value (typically > 3) suggests a higher potential for
bioaccumulation.

e Bioaccumulation in Fish (OECD 305): This test directly measures the accumulation of a

substance in fish from the surrounding water.

o Principle: Fish are exposed to the test substance in water for a defined uptake period,
followed by a depuration period in clean water. The concentration of the substance in the
fish tissue is measured over time.

o Procedure for Dyes: Due to the low water solubility of disperse dyes, maintaining a stable
and measurable concentration in the test water can be challenging. A flow-through system
is often used to ensure constant exposure. The concentration of the dye in the water and
in the fish (whole body or specific tissues) is monitored throughout the uptake and
depuration phases.
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o Interpretation: The Bioaccumulation Factor (BCF) is calculated as the ratio of the
concentration of the substance in the fish to the concentration in the water at steady state.
A high BCF value indicates a high potential for bioaccumulation.

Visualization of Environmental Persistence
Assessment

The following diagram illustrates a typical workflow for assessing the environmental persistence
of a disperse dye according to OECD guidelines.
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Workflow for Environmental Persistence Assessment of Disperse Dyes

Initial Assessment

Disperse Dye Characterization
(Structure, Solubility, etc.)

Biodegradability Testing Bigaccumulation Potential

Ready Biodegradability Test Determine log Kow

(e.g., OECD 301F) (e.g., OECD 107/117)
Result /?esult\\m:ult
Pass (>60% in 10d window) log Kow >3 log Kow < 3
Inherent Biodegradability Test Bioaccumulation in Fish Test
(e.g., OECD 302B) (OECD 305)
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Assessment workflow for dye persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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